Cas no 613-42-3 (4-Benzylbiphenyl)

• Product Name: 4-Benzylbiphenyl
• CAS No: 613-42-3
• MF: C₁₉H₁₆
• MW: 244.330345153809
• MDL: MFCD00041831
• CID: 82713
• PubChem ID: 87564428
• Update Time: 2025-05-20

4-Benzylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(phenylmethyl)-1,1'-biphenyl
• 4-Benzylbiphenyl
• 1-benzyl-4-phenylbenzene
• 4-(PhenylMethyl)-11′-biphenyl
• 4-BiphenylylphenylMethane
• 4-Phenyldiphenylmethane
• 1,1'-Biphenyl, 4-(phenylmethyl)-
• Benzylbiphenyl
• p-benzylbiphenyl
• NSC59812
• 1-phenyl-4-benzylbenzene
• 1, 4-(phenylmethyl)-
• 1-benzyl-4-phenyl-benzene
• 4-Benzyl-1,1'-biphenyl #
• AGPLQTQFIZBOLI-UHFFFAOYSA-
• AGPLQTQFIZBOLI-UHFFFAOYSA-N
• 4-(Phenylmethyl)-1,1'-diphenyl
• STK011799
• 6509AF
• BIPHENYL, 4-BENZYL-
• NSC-59812
• DTXSID50210197
• EINECS 210-341-9
• A833175
• InChI=1/C19H16/c1-3-7-16(8-4-1)15-17-11-13-19(14-12-17)18-9-5-2-6-10-18/h1-14H,15H2
• B1519
• 7NM7FB925T
• AKOS005376739
• p-Biphenylylphenylmethane
• FT-0617647
• W-109572
• AC-13473
• UNII-7NM7FB925T
• AS-46995
• CS-0206856
• NS00034650
• 4-(2-CHLORO-PHENYL)-3-OXO-BUTYRICACIDETHYLESTER
• 613-42-3
• 4-Benzyl-1,1'-biphenyl
• F11162
• NSC 59812
• AMY38639
• MFCD00041831
• DB-053848

• MDL： MFCD00041831
• Inchi： 1S/C19H16/c1-3-7-16(8-4-1)15-17-11-13-19(14-12-17)18-9-5-2-6-10-18/h1-14H,15H2
• InChI Key： AGPLQTQFIZBOLI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1
• BRN： 2047066

Computed Properties

• Exact Mass: 244.12500
• Monoisotopic Mass: 244.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1710
• Melting Point: 85.0 to 88.0 deg-C
• Boiling Point: 286°C/110mmHg(lit.)
• Flash Point: 208°C
• Refractive Index: 1.5839 (estimate)
• PSA: 0.00000
• LogP: 4.94440
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

4-Benzylbiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Benzylbiphenyl

4-Benzylbiphenyl (CAS No: 613-42-3) - A Comprehensive Overview

4-Benzylbiphenyl is a versatile organic compound with the CAS registry number 613-42-3. It belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and diverse applications. The compound is characterized by its two phenyl rings connected by a single bond, with one of the rings substituted by a benzyl group at the para position. This structural arrangement imparts 4-Benzylbiphenyl with distinct electronic and steric properties, making it a valuable molecule in various fields of chemistry and materials science.

The synthesis of 4-Benzylbiphenyl can be achieved through several methods, including coupling reactions such as the Suzuki-Miyaura coupling or Ullmann coupling. These reactions are highly efficient and selective, allowing for the precise construction of the biphenyl framework. Recent advancements in catalytic systems have further enhanced the yield and purity of 4-Benzylbiphenyl, making it more accessible for large-scale production and research purposes.

One of the most notable applications of 4-Benzylbiphenyl is in the field of materials science, particularly in the development of advanced organic semiconductors. The compound's ability to form ordered π-stacked structures makes it an excellent candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Researchers have demonstrated that 4-Benzylbiphenyl exhibits high charge carrier mobility, which is a critical parameter for achieving efficient electronic performance.

In addition to its electronic applications, 4-Benzylbiphenyl has also found utility in pharmaceutical research. Its rigid biphenyl core and substituted benzyl group provide opportunities for designing bioactive molecules with specific pharmacological properties. Recent studies have explored the potential of 4-Benzylbiphenyl derivatives as inhibitors of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The physical properties of 4-Benzylbiphenyl are also worth highlighting. It has a melting point of approximately 85°C and is sparingly soluble in common organic solvents such as dichloromethane and ethylene glycol. These characteristics make it suitable for use in both solution-based and solid-state applications. Furthermore, its UV-Vis absorption spectrum reveals strong π-π* transitions, which are advantageous for applications in optoelectronics and sensing technologies.

From an environmental standpoint, 4-Benzylbiphenyl has been studied for its biodegradability and toxicity profiles. Research indicates that the compound exhibits low acute toxicity to aquatic organisms, suggesting that it may be environmentally benign under controlled conditions. However, further studies are required to fully understand its long-term ecological impact.

In conclusion, 4-Benzylbipheny (CAS No: 613-42-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and material characterization techniques, positions it as a key molecule for future innovations in electronics, pharmaceuticals, and beyond.